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Compound of Interest

Compound Name: 1H,8H-Perfluorooctane

CAS No.: 307-99-3

Cat. No.: B1586759

Get Quote

1H,8H-Perfluorooctane is a fluorinated hydrocarbon, a class of compounds noted for their

unique physical properties and industrial applications. As with any chemical substance used in

research and development, a thorough understanding of its hazard profile and safety

requirements is not merely a regulatory formality but a cornerstone of responsible scientific

practice. This guide provides an in-depth analysis of the safety data associated with 1H,8H-
Perfluorooctane, moving beyond a simple recitation of facts to offer a field-proven perspective

on risk mitigation and safe handling protocols for researchers, scientists, and drug

development professionals. The causality behind each recommendation is explored to

empower laboratory personnel with the knowledge to work safely and effectively.

Section 1: Chemical Identification
Correctly identifying a chemical is the first critical step in assessing its risks. Ambiguity in

nomenclature can lead to the misapplication of safety protocols.
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Identifier Data Source

Chemical Name
1,1,1,2,2,3,3,4,5,5,6,6,7,7,8,8-

Hexadecafluorooctane
PubChem[1]

Synonym(s) 1H,8H-Perfluorooctane ChemicalBook[2]

CAS Number 307-99-3 ChemicalBook[2]

Molecular Formula C₈H₂F₁₆ PubChem[1]

Molecular Weight 402.08 g/mol PubChem[1]

Chemical Structure
F₃C-(CF₂)₃-CH₂-CH₂-(CF₂)₂-

CF₃
Inferred from name

Section 2: Hazard Identification and GHS
Classification
The Globally Harmonized System (GHS) provides a universal framework for classifying

chemical hazards. According to data submitted to the European Chemicals Agency (ECHA),

1H,8H-Perfluorooctane presents moderate but significant hazards that demand careful

management.[1]

The substance is classified as an irritant.[2] This is a common characteristic of many fluorinated

compounds, which can interact with biological tissues. The primary risks are associated with

direct contact and inhalation.
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Hazard Class
GHS
Classification

Hazard
Statement

Signal Word Pictogram

Skin

Corrosion/Irritatio

n

Skin Irrit. 2
H315: Causes

skin irritation
Warning Irritant

Serious Eye

Damage/Irritation
Eye Irrit. 2

H319: Causes

serious eye

irritation

Warning Irritant

Specific Target

Organ Toxicity
STOT SE 3

H335: May

cause respiratory

irritation

Warning Irritant

Source: PubChem[1]

The interconnected nature of these hazards stems from the compound's irritant properties.

Direct contact with the skin or eyes can provoke a localized inflammatory response, while

inhalation can irritate the sensitive mucosal linings of the respiratory tract.
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Hazard Profile: 1H,8H-Perfluorooctane

GHS Hazard Classes

1H,8H-Perfluorooctane

Skin Irritation (H315)
 on contact 

Eye Irritation (H319)
 on contact 

Respiratory Irritation (H335) on inhalation 
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Spill Detected

Evacuate Area &
Ensure Ventilation

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with
Inert Absorbent (Sand, Vermiculite)

Absorb Spilled Material

Collect Waste into
Labeled Hazardous Waste Container

Decontaminate Spill Area,
Tools, and PPE

Dispose of Waste via
Approved Channels

Response Complete

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to an accidental release.
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Section 6: Safe Handling, Storage, and Exposure
Control
Preventing exposure is the most effective safety strategy. This is achieved through a

combination of engineering controls, administrative procedures, and personal protective

equipment (PPE)—a concept known as the "Hierarchy of Controls."

Hierarchy of Controls

Elimination
(Most Effective) Substitution Engineering Controls Administrative Controls PPE

(Least Effective)

Click to download full resolution via product page

Caption: The hierarchy of controls for mitigating chemical exposure risks.

Engineering Controls: Always handle 1H,8H-Perfluorooctane inside a certified chemical

fume hood to ensure adequate ventilation and prevent inhalation of vapors. [3]Emergency

eye wash stations and safety showers must be readily accessible in the immediate work

area. [4]* Administrative Controls: Do not work alone when handling this chemical. Develop

and strictly follow Standard Operating Procedures (SOPs). [5]Do not eat, drink, or smoke in

laboratory areas. [6][7]Wash hands thoroughly after handling. [8]* Personal Protective

Equipment (PPE): The last line of defense. The following PPE is mandatory when handling

1H,8H-Perfluorooctane:
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Protection Type Specification Rationale

Eye/Face

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles. [9]

Protects against accidental

splashes causing serious eye

irritation.

Skin

Chemically impermeable

gloves (e.g., nitrile, neoprene).

[3]A lab coat should be worn.

Prevents direct skin contact

and subsequent irritation.

Respiratory

Not typically required if

handled in a fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with organic vapor cartridges

should be used.

Prevents inhalation of vapors

that cause respiratory tract

irritation.

Storage Requirements
Store in a tightly closed container in a dry, cool, and well-ventilated area. [4][6][10]* Keep

away from incompatible materials, such as strong oxidizing agents.

Store locked up or in a otherwise secure area. [11][12]

Section 7: Physical and Chemical Properties
Understanding the physical properties of a substance is crucial for predicting its behavior

during handling, storage, and in the event of a spill.

Property Value

Appearance Colourless liquid

Boiling Point 134-138 °C

Density 1.7753 g/cm³ (at 15.00 °C)

Source: ChemicalBook[2]
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Section 8: Toxicological and Ecological Information
Detailed toxicological data for 1H,8H-Perfluorooctane specifically is not widely available.

However, the GHS classification indicates it is an irritant to the skin, eyes, and respiratory

system. [1] From a broader perspective, many per- and polyfluoroalkyl substances (PFAS) are

known for their environmental persistence. [13]While the specific bioaccumulation and long-

term ecological impact of 1H,8H-Perfluorooctane are not well-documented, it is imperative to

prevent its release into the environment. All waste must be treated as hazardous and disposed

of according to strict environmental regulations to prevent contamination of drains, soil, or

waterways. [8]Animal studies on related compounds like PFOS and PFOA have shown various

toxic effects, including on the liver and gastrointestinal tract, though these are different

molecules and direct extrapolation of toxicity is not scientifically valid. [14]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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